2-chloro-4-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide

• IUPAC Name: 2-chloro-4-fluoro-N-[4-[[6-(3-methylpyrazol-1-yl)pyridazin-3-yl]amino]phenyl]benzamide
• InChI: InChI=1S/C21H16ClFN6O/c1-13-10-11-29(28-13)20-9-8-19(26-27-20)24-15-3-5-16(6-4-15)25-21(30)17-7-2-14(23)12-18(17)22/h2-12H,1H3,(H,24,26)(H,25,30)
• InChI Key: QVCDLIBBEGNTKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)C2=NN=C(C=C2)NC3=CC=C(C=C3)NC(=O)C4=C(C=C(C=C4)F)Cl
• Molecular Formula: C21H16ClFN6O
• Molecular Weight: 422.8 g/mol

Description

The compound “2-chloro-4-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide” is also known as Saflufenacil. It is an organic compound of the pyrimidinedione chemical class used as an herbicide.

Synthesis Analysis

The synthesis of Saflufenacil involves the reaction between a substituted aniline and an oxazinone. Specifically, 2-chloro-4-fluoro-5-aminobenzoic acid and 2-dimethylamino-4-(trifluoromethyl)-6H-1,3-oxazin-6-one are heated in acetic acid to form the ring systems of the herbicide in over 90% yield.

Molecular Structure Analysis

The molecular structure of Saflufenacil can be represented by the SMILES string CC(C)N(C)S(=O)(=O)NC(=O)c1cc(N2C(=O)C=C(N(C)C2=O)C(F)(F)F)c(F)cc1Cl. The compound has a molecular weight of 500.85 g/mol.

Chemical Reactions Analysis

Saflufenacil works by inhibiting the enzyme protoporphyrinogen IX oxidase (PPO), which prevents chlorophyll formation.

Physical And Chemical Properties Analysis

Saflufenacil has a molar mass of 500.85 g/mol and a density of 1.595 g/mL. It has a melting point of 189.9 °C and is soluble in water at 2100 mg/L at 20 °C.

Mechanism of Action

Mode of Action

It is likely that the compound interacts with its targets in a way that alters their function, leading to changes in cellular processes .

Biochemical Pathways

The biochemical pathways affected by this compound are currently unknown. Given the complexity of the compound’s structure, it is likely that it interacts with multiple pathways within the cell .

Pharmacokinetics

The compound’s density is 1.542g/cm3, and it has a LogP value of 3.31790, suggesting it has the potential to cross biological membranes .

Action Environment

Environmental factors such as temperature, pH, and the presence of other molecules can influence the action, efficacy, and stability of this compound. For instance, the compound is stable under room temperature and dry conditions . .

Safety and Hazards

Saflufenacil is labeled with the signal word “Warning” under the GHS labeling system. The hazard statement associated with it is H410, which indicates that it is very toxic to aquatic life with long-lasting effects. The precautionary statements include P273, P391, and P501, which advise against release to the environment, call for collection of spillage, and proper disposal respectively.

Future Directions

As an herbicide, Saflufenacil is used to control broadleaf weeds in crops including soybeans and corn. It is registered for use in the United States, where the Environmental Protection Agency (EPA) is responsible for regulating pesticides. The future directions of Saflufenacil could involve its application in other crops and regions, subject to regulatory approval and environmental impact assessment.